Cas no 1325701-54-9 (2-{5-1-(4-fluorobenzoyl)azetidin-3-yl-1,2,4-oxadiazol-3-yl}pyrimidine)

• Product Name: 2-{5-1-(4-fluorobenzoyl)azetidin-3-yl-1,2,4-oxadiazol-3-yl}pyrimidine
• CAS No: 1325701-54-9
• MF: C₁₆H₁₂FN₅O₂
• MW: 325.297185897827
• CID: 6325827
• PubChem ID: 49745347
• Update Time: 2025-05-19

2-{5-1-(4-fluorobenzoyl)azetidin-3-yl-1,2,4-oxadiazol-3-yl}pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-{5-1-(4-fluorobenzoyl)azetidin-3-yl-1,2,4-oxadiazol-3-yl}pyrimidine
• (4-fluorophenyl)-[3-(3-pyrimidin-2-yl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]methanone
• (4-fluorophenyl)(3-(3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)methanone
• 2-{5-[1-(4-fluorobenzoyl)azetidin-3-yl]-1,2,4-oxadiazol-3-yl}pyrimidine
• 1325701-54-9
• F6064-0687
• AKOS024796530

• Inchi： 1S/C16H12FN5O2/c17-12-4-2-10(3-5-12)16(23)22-8-11(9-22)15-20-14(21-24-15)13-18-6-1-7-19-13/h1-7,11H,8-9H2
• InChI Key： DAPILKZLHQVKPS-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(N1CC(C2=NC(C3N=CC=CN=3)=NO2)C1)=O

Computed Properties

• Exact Mass: 325.09750280g/mol
• Monoisotopic Mass: 325.09750280g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 85Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2-{5-1-(4-fluorobenzoyl)azetidin-3-yl-1,2,4-oxadiazol-3-yl}pyrimidine

Comprehensive Overview of 2-{5-1-(4-fluorobenzoyl)azetidin-3-yl-1,2,4-oxadiazol-3-yl}pyrimidine (CAS No. 1325701-54-9)

In the rapidly evolving field of medicinal chemistry, 2-{5-1-(4-fluorobenzoyl)azetidin-3-yl-1,2,4-oxadiazol-3-yl}pyrimidine (CAS No. 1325701-54-9) has emerged as a compound of significant interest due to its unique structural features and potential therapeutic applications. This heterocyclic molecule combines a pyrimidine core with an oxadiazole and azetidine scaffold, offering a versatile platform for drug discovery. Researchers are particularly intrigued by its fluorobenzoyl moiety, which enhances bioavailability and target binding affinity, making it a promising candidate for further investigation.

The compound’s CAS number 1325701-54-9 serves as a critical identifier in chemical databases, ensuring precise tracking in pharmacological studies. Its systematic name, 2-{5-1-(4-fluorobenzoyl)azetidin-3-yl-1,2,4-oxadiazol-3-yl}pyrimidine, reflects its intricate architecture, which is designed to interact with specific biological targets. Recent literature highlights its relevance in addressing neurodegenerative diseases and inflammatory disorders, aligning with current trends in precision medicine. The incorporation of a 1,2,4-oxadiazole ring is noteworthy, as this motif is increasingly explored for its metabolic stability and drug-like properties.

From a synthetic perspective, 2-{5-1-(4-fluorobenzoyl)azetidin-3-yl-1,2,4-oxadiazol-3-yl}pyrimidine exemplifies modern strategies in fragment-based drug design. The azetidin-3-yl group contributes to conformational rigidity, while the 4-fluorobenzoyl substituent optimizes lipophilicity—a key factor in central nervous system (CNS) penetration. These attributes have spurred inquiries into its potential as a kinase inhibitor or GPCR modulator, topics frequently searched in academic and pharmaceutical circles. Computational studies further suggest its compatibility with AI-driven drug discovery platforms, a hot topic in 2024.

Beyond its biochemical profile, the compound’s nomenclature—2-{5-1-(4-fluorobenzoyl)azetidin-3-yl-1,2,4-oxadiazol-3-yl}pyrimidine—underscores the growing demand for structure-activity relationship (SAR) optimization. Analysts note its alignment with searches for "small molecule therapeutics" and "heterocyclic scaffolds in drug design," reflecting broader industry priorities. Its CAS registry number 1325701-54-9 also facilitates integration with blockchain-enabled chemical databases, an emerging trend for ensuring data integrity in research.

In summary, 2-{5-1-(4-fluorobenzoyl)azetidin-3-yl-1,2,4-oxadiazol-3-yl}pyrimidine represents a convergence of innovative chemistry and therapeutic potential. Its design addresses contemporary challenges in drug solubility and target selectivity, while its structural complexity invites further exploration via high-throughput screening and cheminformatics. As the scientific community continues to prioritize personalized medicine and sustainable synthesis, this compound stands as a testament to the power of rational molecular engineering.